N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[3-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H21N3O4S2/c1-3-30-19-7-5-4-6-17(19)24-20(27)14-32-23-25-18-12-13-31-21(18)22(28)26(23)15-8-10-16(29-2)11-9-15/h4-13H,3,14H2,1-2H3,(H,24,27)
• InChI Key: RXHDGNSTWYSYFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)SC=C3
• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.6 g/mol

Description

N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N3O4S2 and its molecular weight is 467.56. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study by Severina et al. (2020) explored the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine for potential anticonvulsant applications. The compounds were evaluated using molecular docking methods with anticonvulsant biotargets and in vivo studies, showing moderate anticonvulsant activity in a rat model (Severina et al., 2020).

Antitumor Activity

Hafez and El-Gazzar (2017) synthesized novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives with varying functional groups, demonstrating potent anticancer activity on multiple human cancer cell lines. These compounds were evaluated against breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines, showing activity comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Synthesis of β-Lactam Antibiotics

Cainelli, Galletti, and Giacomini (1998) detailed a practical synthesis method for a key intermediate in the production of β-lactam antibiotics. This work highlights the role of similar compounds in antibiotic synthesis (Cainelli, Galletti, & Giacomini, 1998).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibited significant cyclooxygenase inhibition and analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Myeloperoxidase Inactivation

Dong et al. (2016) examined the pharmacokinetics of PF-06282999, a thiouracil derivative and an irreversible inactivator of myeloperoxidase, which is under clinical trials for potential treatment of cardiovascular diseases. This study emphasized the drug's favorable elimination characteristics and its principal clearance mechanism in humans (Dong et al., 2016).